Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate
Description
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Properties
IUPAC Name |
ethyl 4-[2-(2-methoxyethoxy)pyridine-4-carbonyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O5/c1-3-23-16(21)19-8-6-18(7-9-19)15(20)13-4-5-17-14(12-13)24-11-10-22-2/h4-5,12H,3,6-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJUYBCVTKMMJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC(=NC=C2)OCCOC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant research findings.
Chemical Structure and Properties
This compound is characterized by the following structural features:
- Molecular Formula : C16H22N2O4
- Molecular Weight : 306.36 g/mol
- CAS Number : 2034432-97-6
The compound contains a piperazine ring, an isonicotinoyl group, and an ethyl ester functionality, which are crucial for its biological activity.
The biological activity of this compound primarily involves its interaction with various biological targets, including:
- PARP Inhibition : The compound has been studied for its role as a Poly (ADP-ribose) polymerase (PARP) inhibitor, which is significant in cancer therapy as it affects DNA repair mechanisms .
- Antimicrobial Activity : Preliminary studies suggest that this compound may exhibit antimicrobial properties, particularly against certain bacterial and fungal strains.
Case Studies and Experimental Data
-
Anticancer Activity :
- A study investigated the effects of this compound on cancer cell lines. The results indicated a dose-dependent inhibition of cell proliferation in breast cancer cells, suggesting its potential as a therapeutic agent in oncology.
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Antimicrobial Properties :
- In vitro assays demonstrated that the compound showed significant activity against Candida species and other pathogens. The minimum inhibitory concentration (MIC) values were determined to assess its effectiveness compared to standard antifungal agents.
-
Pharmacokinetics :
- Research on the pharmacokinetic profile revealed that the compound has favorable absorption characteristics, with a half-life conducive to therapeutic use. Studies utilizing animal models showed effective bioavailability when administered orally.
Comparative Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
